Cas no 383148-73-0 (3-(3,4-dichlorobenzyl)-1-ethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one)

• Product Name: 3-(3,4-dichlorobenzyl)-1-ethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one
• CAS No: 383148-73-0
• MF: C₁₉H₁₈Cl₂N₂O₃S
• MW: 425.328821659088
• CID: 5233262
• Update Time: 2026-03-08

3-(3,4-dichlorobenzyl)-1-ethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-DICHLOROBENZYL)-1-ETHYL-4-[(4-METHYLPHENYL)SULFONYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE
• 3-[(3,4-dichlorophenyl)methyl]-1-ethyl-4-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-imidazol-2-one
• 2H-Imidazol-2-one, 3-[(3,4-dichlorophenyl)methyl]-1-ethyl-1,3-dihydro-4-[(4-methylphenyl)sulfonyl]-
• 3-[(3,4-dichlorophenyl)methyl]-1-ethyl-4-(4-methylphenyl)sulfonylimidazol-2-one
• Oprea1_827558
• MLS000541238
• REGID_for_CID_1482668
• HMS2330J12
• SMR000126096
• 3-[(3,4-Dichlorophenyl)methyl]-1-ethyl-1,3-dihydro-4-[(4-methylphenyl)sulfonyl]-2H-
• 3-(3,4-dichlorobenzyl)-1-ethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one

• Inchi： 1S/C19H18Cl2N2O3S/c1-3-22-12-18(27(25,26)15-7-4-13(2)5-8-15)23(19(22)24)11-14-6-9-16(20)17(21)10-14/h4-10,12H,3,11H2,1-2H3
• InChI Key： XDKDUEJYRJCKTC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C(N(CC)C=C1S(C1C=CC(C)=CC=1)(=O)=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 684
• XLogP3: 4
• Topological Polar Surface Area: 66.1